N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-(methylthio)benzamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H21NO2S/c1-22-19(11-14-7-3-4-8-15(14)12-19)13-20-18(21)16-9-5-6-10-17(16)23-2/h3-10H,11-13H2,1-2H3,(H,20,21)
• InChI Key: GIVDLMCNRKEIMF-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)C3=CC=CC=C3SC
• Molecular Formula: C19H21NO2S
• Molecular Weight: 327.4 g/mol

Description

N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-(methylthio)benzamide, also known as MI-2, is a small molecule inhibitor that has been extensively researched for its potential therapeutic applications. MI-2 has been found to be effective in inhibiting the activity of the MDM2 protein, which is involved in the regulation of the tumor suppressor protein p53.

Scientific Research Applications

Synthetic Applications and Chemical Behavior

• Enantioselective Synthesis : The synthesis of complex molecules often requires enantioselective methods. For instance, the enantioselective synthesis of 2,3-disubstituted piperidines from (S)-methylpyroglutamate demonstrates the utility of N-methoxy-N-methylamide derivatives in achieving high yield and specific stereochemistry (Calvez, Chiaroni, & Langlois, 1998).

• Weinreb Amide Utility : N-Methoxy-N-methylamides, known as Weinreb amides, have emerged as significant intermediates in organic synthesis. These amides serve as acylating agents for organolithium or organomagnesium reagents and as equivalents for aldehyde groups, demonstrating their extensive application in synthetic organic chemistry (Balasubramaniam & Aidhen, 2008).

• Neuroleptic Activity : Benzamides with specific substitutions have shown potential neuroleptic activity. Research into various benzamide derivatives has provided insights into their inhibitory effects on certain behaviors in rats, suggesting their application in developing treatments for psychiatric disorders (Iwanami et al., 1981).

• Supramolecular Chemistry : Benzamide derivatives have also been explored for their role in supramolecular chemistry, particularly in gel formation. The study of N-(thiazol-2-yl) benzamide derivatives highlighted the influence of methyl functionality and non-covalent interactions on gelation behavior, pointing to their potential in designing new materials (Yadav & Ballabh, 2020).

• Molecular Structure and Antioxidant Activity : The molecular structure and antioxidant properties of novel benzamide derivatives have been investigated through X-ray diffraction and DFT calculations, suggesting their utility in various biochemical and pharmaceutical applications (Demir et al., 2015).